Copper-promoted oxidative-fluorination of arylphosphine under mild conditions†

Chemical Communications Pub Date: 2014-07-28 DOI: 10.1039/C4CC04830J

Abstract

An efficient method for the synthesis of phosphoric fluoride via oxidative coupling between hydrophosphine oxide and NaF is reported. DDQ serves as the oxidizing reagent as well as the hydrogen acceptor. The process involves a Cu(II) catalysis and exhibits great functional group tolerance under mild reaction conditions.

Graphical abstract: Copper-promoted oxidative-fluorination of arylphosphine under mild conditions
Copper-promoted oxidative-fluorination of arylphosphine under mild conditions†
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